Cas no 1361829-17-5 (Methyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1361829-17-5
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4933019
• Update Time: 2025-11-01

Methyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)7-5(3-16)4(8(11)12)2-6(17-7)10(13,14)15/h2,8H,3,16H2,1H3
• InChI Key： SGMYRFKBTRYAON-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C(C(=O)OC)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

Methyl 3-(Aminomethyl)-4-(Difluoromethyl)-6-(Trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361829-17-5): A Comprehensive Overview

Methyl 3-(Aminomethyl)-4-(Difluoromethyl)-6-(Trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361829-17-5) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the pyridine family and features a unique combination of functional groups, including an aminomethyl group, difluoromethyl, and trifluoromethyl substituents. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The structural complexity of Methyl 3-(Aminomethyl)-4-(Difluoromethyl)-6-(Trifluoromethyl)pyridine-2-carboxylate makes it an intriguing subject for both academic and industrial research. The presence of the aminomethyl group provides opportunities for further chemical modifications, which can be crucial in optimizing the compound's pharmacological properties. Additionally, the difluoromethyl and trifluoromethyl substituents introduce unique electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent activity against various targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. The ability to fine-tune the chemical structure through synthetic modifications allows researchers to explore a wide range of biological activities and optimize the compound's therapeutic potential.

In the context of drug discovery, Methyl 3-(Aminomethyl)-4-(Difluoromethyl)-6-(Trifluoromethyl)pyridine-2-carboxylate has been evaluated for its potential as a lead compound in several drug development programs. Its unique combination of functional groups makes it an attractive candidate for targeting specific biological pathways, such as those involved in cancer and metabolic disorders. Preclinical studies have demonstrated promising results, with the compound showing high selectivity and potency against relevant targets.

The synthesis of Methyl 3-(Aminomethyl)-4-(Difluoromethyl)-6-(Trifluoromethyl)pyridine-2-carboxylate involves a series of well-defined chemical reactions that can be carried out under controlled conditions. Key steps in the synthesis include the formation of the pyridine ring, introduction of the difluoromethyl and trifluoromethyl substituents, and final functionalization with the aminomethyl group. The synthetic route is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

From a pharmacological perspective, Methyl 3-(Aminomethyl)-4-(Difluoromethyl)-6-(Trifluoromethyl)pyridine-2-carboxylate has been studied for its potential to modulate various biological processes. In vitro assays have shown that it can effectively inhibit specific enzymes and receptors, suggesting its utility as a tool compound in pharmacological research. Furthermore, preliminary animal studies have indicated that it exhibits favorable pharmacokinetic properties, including good bioavailability and low toxicity.

The safety profile of Methyl 3-(Aminomethyl)-4-(Difluoromethyl)-6-(Trifluoromethy lpyridine-2-carboxylate is an important consideration in its development as a therapeutic agent. Extensive toxicity studies have been conducted to evaluate its safety in various animal models. Results from these studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Methyl 3-(Aminomethyl)-4-(Difluoromethy l-6-(Trifluor omethy lpyridine-2-carboxylate (CAS No. 1361829-17-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its full range of applications and optimize its pharmacological profile for clinical use.